Cas no 1806762-93-5 (2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-sulfonamide)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-sulfonamide
• CAS No: 1806762-93-5
• MF: C₈H₈F₅N₃O₃S
• MW: 321.224437713623
• CID: 4812535
• Update Time: 2025-07-24

2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-sulfonamide

• Inchi： 1S/C8H8F5N3O3S/c9-7(10)5-3(1-14)16-2-4(20(15,17)18)6(5)19-8(11,12)13/h2,7H,1,14H2,(H2,15,17,18)
• InChI Key： XNYQRCRIFSOSFH-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(CN)C(C(F)F)=C1OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 424
• XLogP3: 0.1
• Topological Polar Surface Area: 117

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-sulfonamide

Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-sulfonamide (CAS No. 1806762-93-5)

2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-sulfonamide, identified by the CAS number 1806762-93-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine sulfonamide class, a structural motif known for its broad spectrum of biological activities. The presence of multiple fluorinated substituents, including difluoromethyl and trifluoromethoxy groups, as well as an aminomethyl side chain, endows this molecule with unique physicochemical properties that make it a promising candidate for further investigation.

The aminomethyl functional group at the 2-position of the pyridine ring introduces a nucleophilic site, facilitating various chemical modifications and bioconjugation strategies. This feature is particularly valuable in the development of targeted therapies, where the ability to link the compound to biomolecules such as antibodies or peptides is crucial. The difluoromethyl group, located at the 3-position, is known to enhance metabolic stability and binding affinity, while the trifluoromethoxy group at the 4-position contributes to lipophilicity and electronic modulation. These structural elements collectively contribute to the compound's potential as a pharmacophore in medicinal chemistry.

In recent years, there has been growing interest in fluorinated pyridine derivatives due to their enhanced bioavailability and improved pharmacokinetic profiles. Studies have demonstrated that fluorine atoms can significantly influence molecular interactions with biological targets, often leading to increased potency and selectivity. The sulfonamide moiety at the 5-position further enhances these properties by providing a hydrogen bond acceptor site, which is critical for receptor binding. This combination of features makes 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-sulfonamide a compelling subject for research in drug development.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential therapeutic applications. Virtual screening techniques, combined with molecular docking studies, have been employed to evaluate the binding affinity of this compound to various biological targets. Preliminary results suggest that it may exhibit inhibitory activity against enzymes involved in cancer metabolism and inflammation pathways. These findings align with emerging research trends that focus on modulating key signaling pathways through small molecule inhibitors.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-sulfonamide presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated fluorination have been instrumental in achieving high yields and purity levels. These advancements not only streamline the synthetic process but also open up new avenues for structural diversification and optimization.

From a pharmacological perspective, the dual presence of fluorinated groups and a sulfonamide moiety suggests potential applications in treating multifaceted diseases. For instance, compounds with similar scaffolds have shown promise in preclinical studies for their ability to inhibit kinases and other enzymes implicated in chronic inflammatory disorders. Additionally, the aminomethyl group provides a versatile handle for further derivatization, allowing researchers to fine-tune its pharmacological profile by introducing additional functional groups or linking it to other bioactive molecules.

The role of fluorine in modulating drug efficacy cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties due to their resistance to metabolic degradation. This characteristic is particularly advantageous in long-term therapeutic regimens where sustained drug levels are essential for efficacy. The incorporation of multiple fluorine atoms into 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-sulfonamide may contribute to its stability under physiological conditions, thereby enhancing its potential as a drug candidate.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-sulfonamide are likely to play an increasingly important role in drug discovery pipelines. The combination of structural features that enhance binding affinity, metabolic stability, and bioavailability positions this molecule as a valuable asset for medicinal chemists seeking novel therapeutics. Future studies may explore its interactions with additional biological targets and its potential in combination therapies.

The development of new pharmaceuticals is an iterative process that relies heavily on interdisciplinary collaboration between synthetic chemists, biologists, and pharmacologists. The synthesis and characterization of 2-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-sulfonamide represent just one step in this complex journey toward bringing new treatments to patients worldwide. By leveraging cutting-edge synthetic techniques and computational tools, researchers can accelerate the discovery process and bring promising candidates from bench to market more efficiently.